Cas no 2176362-47-1 (3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide)

• Product Name: 3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide
• CAS No: 2176362-47-1
• MF: C₁₆H₂₃ClN₄O
• MW: 322.833022356033
• CID: 5409796
• PubChem ID: 132319240
• Update Time: 2025-06-23

3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[1-(cyclopentylmethyl)piperidin-4-yl]pyrazine-2-carboxamide
• AKOS034003166
• 2176362-47-1
• Z2732596830
• EN300-26585439
• 3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide

• Inchi： 1S/C16H23ClN4O/c17-15-14(18-7-8-19-15)16(22)20-13-5-9-21(10-6-13)11-12-3-1-2-4-12/h7-8,12-13H,1-6,9-11H2,(H,20,22)
• InChI Key： RZUFVLKYZVZOQS-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(CC3CCCC3)CC2)=O)=NC=CN=C1Cl

Computed Properties

• Exact Mass: 322.1560391g/mol
• Monoisotopic Mass: 322.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.7±45.0 °C(Predicted)
• pka: 11.76±0.20(Predicted)

Additional information on 3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide

3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide: A Multifunctional Compound with Promising Therapeutic Potential in Biomedical Research

3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide, characterized by its unique molecular framework combining pyrazinecarboxamide and piperidinyl moieties, has emerged as a focal point in modern medicinal chemistry. This compound, with the CAS number 2176362-47-1, represents a novel scaffold designed to modulate multiple biological targets, making it a subject of extensive research in the field of drug discovery. Recent studies have highlighted its potential as a dual-action agent capable of interacting with both G-protein-coupled receptors (GPCRs) and ion channels, which are critical in various physiological processes. The pyrazinecarboxamide core, a key structural element, is known for its ability to form hydrogen bonds and π-π interactions, enabling the compound to bind to diverse protein targets. The cyclopentylmethyl group, attached to the piperidinyl ring, enhances the molecular flexibility and metabolic stability, which are essential for improving drug efficacy and reducing side effects.

Recent advancements in computational chemistry have facilitated the design and optimization of 3-Chloro-N-[1-(cyclopentylmethyl)-4-piperidinyl]-2-pyrazinecarboxamide. Machine learning algorithms have been employed to predict its binding affinity to specific receptors, such